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Compound of Interest

Compound Name: 2,4,5-Triiodoimidazole

Cat. No.: B157059 Get Quote

In the landscape of organic synthesis, the introduction of iodine to a molecular scaffold is a

critical transformation, paving the way for further functionalization, particularly in cross-coupling

reactions. The choice of an effective iodinating agent is paramount for achieving desired yields

and selectivities. This guide provides a detailed comparison of two such agents: the lesser-

known 2,4,5-triiodoimidazole and the widely utilized N-iodosuccinimide (NIS). While both

molecules possess iodine atoms, their reactivity and primary applications in synthesis differ

significantly. This comparison aims to provide researchers, scientists, and drug development

professionals with a clear understanding of their respective characteristics, supported by

available data and experimental insights.

Overview and Physicochemical Properties
N-Iodosuccinimide is a commercially available, white to off-white crystalline solid that is a

popular electrophilic iodinating agent.[1][2] It is known for its mild reaction conditions and broad

applicability. In contrast, 2,4,5-triiodoimidazole is a halogenated imidazole derivative, a solid

at room temperature, which is primarily recognized as a building block in the synthesis of more

complex molecules rather than a general iodinating reagent.[3][4][5]
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Property 2,4,5-Triiodoimidazole N-Iodosuccinimide (NIS)

CAS Number 1746-25-4[6][7] 516-12-1[2]

Molecular Formula C₃HI₃N₂[7] C₄H₄INO₂[2]

Molecular Weight 445.77 g/mol [7] 224.98 g/mol [2]

Appearance Solid[3]
White to off-white/pale yellow

crystalline powder[1][2]

Melting Point 188-190 °C 197 - 206 °C (decomposes)[2]

Solubility
Varies depending on the

solvent[3]

Soluble in dioxane, THF, and

acetonitrile; insoluble in ether

and carbon tetrachloride[2]

Primary Application
Synthetic intermediate/building

block[3][4]

Electrophilic iodinating

agent[1][2]

Performance as Iodinating Agents: A Tale of Two
Roles
A thorough review of the scientific literature reveals a significant disparity in the documented

applications of these two reagents as iodinating agents. N-Iodosuccinimide has a well-

established and extensively documented role in the iodination of a wide array of substrates,

whereas the use of 2,4,5-triiodoimidazole as a general iodinating agent is not well-reported.

N-Iodosuccinimide (NIS): The Versatile Workhorse
N-Iodosuccinimide is a go-to reagent for electrophilic iodination due to its versatility, ease of

handling, and the ability to tune its reactivity.[8][9] It is effective for the iodination of alkenes,

alkynes, and a broad range of aromatic and heteroaromatic compounds.[8] The electrophilicity

of the iodine atom in NIS can be significantly enhanced by the addition of acid catalysts, such

as Brønsted or Lewis acids, allowing for the iodination of even deactivated aromatic rings.[10]

Typical Reaction Conditions for Aromatic Iodination with NIS:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh47a9802b?context=bbe
https://www.scbt.com/p/2-4-5-triiodo-1h-imidazole-1746-25-4
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://www.scbt.com/p/2-4-5-triiodo-1h-imidazole-1746-25-4
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://www.scbt.com/p/2-4-5-triiodo-1h-imidazole-1746-25-4
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://cymitquimica.com/cas/1746-25-4/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodinating_Agents_for_Imidazole_Synthesis.pdf
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://cymitquimica.com/cas/1746-25-4/
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://cymitquimica.com/cas/1746-25-4/
https://pubs.sciepub.com/wjoc/1/1/2/index.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodinating_Agents_for_Imidazole_Synthesis.pdf
https://www.researchgate.net/publication/264142629_Convenient_One-Pot_Synthesis_of_245-Triaryl-1H-imidazoles_from_Arylaldehydes_Benzyl_Alcohols_or_Benzyl_Halides_with_HMDS_in_the_Presence_of_Molecular_Iodine
https://www.benchchem.com/product/b157059?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_N_Iodosuccinimide_Alternatives_for_the_Iodination_of_Deactivated_Arenes.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iodinating_Agents_N_Iodosuccinimide_vs_Hypervalent_Iodine_Reagents.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_N_Iodosuccinimide_Alternatives_for_the_Iodination_of_Deactivated_Arenes.pdf
https://www.researchgate.net/figure/Iodination-of-deactivated-aromatic-compounds-with-N-iodosuccinimide-in-sulfuric-acid_tbl1_239225766
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrates: Electron-rich to moderately deactivated aromatic and heteroaromatic

compounds.

Solvents: Acetonitrile, Dichloromethane, Tetrahydrofuran.

Catalysts: Trifluoroacetic acid (TFA), Sulfuric acid (H₂SO₄), Triflic acid (TfOH).[10]

Temperature: Typically ranges from 0 °C to room temperature.

2,4,5-Triiodoimidazole: A Specialized Building Block
Current scientific literature primarily describes 2,4,5-triiodoimidazole as a stable, poly-

iodinated heterocyclic compound.[3][5] Its main utility lies in serving as a precursor for the

synthesis of other substituted imidazoles and pharmaceuticals.[4] While it possesses three

iodine atoms, its application as a reagent to transfer these iodine atoms to other substrates

(iodination) is not a common practice, and as such, there is a lack of published experimental

data and protocols for this purpose. Its stability, attributed to the aromatic nature of the

imidazole ring, may contribute to its lower reactivity as an iodine donor compared to NIS.[3]

Experimental Protocols
Due to the limited information on 2,4,5-triiodoimidazole as a general iodinating agent, a direct

comparative experimental protocol is not feasible. Instead, a representative protocol for the

well-established use of NIS in the iodination of an aromatic compound is provided below.

General Protocol for Iodination of Anisole using N-
Iodosuccinimide
Materials:

Anisole

N-Iodosuccinimide (NIS)

Acetonitrile (CH₃CN)

Trifluoroacetic acid (TFA) (catalytic amount)
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Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Dichloromethane (CH₂Cl₂)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve anisole (1.0 mmol) in acetonitrile (10 mL).

Add N-Iodosuccinimide (1.1 mmol).

Add a catalytic amount of trifluoroacetic acid (e.g., 0.1 mmol).

Stir the reaction mixture at room temperature and monitor the reaction progress using Thin

Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate.

Extract the mixture with dichloromethane (3 x 15 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

iodoanisole.

Logical Workflow for Reagent Selection
The decision-making process for selecting a suitable iodinating agent is critical for the success

of a synthesis. The following diagram illustrates a logical workflow for choosing between a

versatile reagent like NIS and considering a specialized building block like 2,4,5-
triiodoimidazole.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b157059?utm_src=pdf-body
https://www.benchchem.com/product/b157059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Define Synthetic Goal

Is the goal to introduce an iodine atom onto a substrate? Is the goal to synthesize a complex imidazole-containing molecule?

Select a versatile iodinating agent like N-Iodosuccinimide

Yes

Consider 2,4,5-triiodoimidazole as a potential building block

Yes

Develop/Optimize Iodination Protocol Plan Multi-step Synthesis

N-Iodosuccinimide (NIS)

Activated NIS Complex
[NIS-H]+

Acid Catalyst (H+)

Sigma Complex
[Ar(H)I]+

+ Ar-H

Succinimide

releases I+

Aromatic Substrate (Ar-H)

Iodinated Aromatic (Ar-I)

- H+

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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